5-Methoxy-2-(4-methylphenyl)-6-(4-methylpiperidine-1-carbonyl)pyridazin-3-one

• IUPAC Name: 5-methoxy-2-(4-methylphenyl)-6-(4-methylpiperidine-1-carbonyl)pyridazin-3-one
• InChI: InChI=1S/C19H23N3O3/c1-13-4-6-15(7-5-13)22-17(23)12-16(25-3)18(20-22)19(24)21-10-8-14(2)9-11-21/h4-7,12,14H,8-11H2,1-3H3
• InChI Key: ZIJMICFXGDGWHA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=NN(C(=O)C=C2OC)C3=CC=C(C=C3)C
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

5-Methoxy-2-(4-methylphenyl)-6-(4-methylpiperidine-1-carbonyl)pyridazin-3-one, also known as MPP, is a chemical compound with potential applications in scientific research. MPP belongs to the pyridazinone family of compounds and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Synthetic Utility in Heterocycles Formation : A study by Mahata et al. (2003) highlights the use of related compounds in the efficient regiospecific synthesis of heterocycles like pyrazole, isoxazole, pyrimidines, and pyridines, showcasing the versatility of these compounds in creating complex structures with potential for further functionalization and study in various scientific fields Mahata et al., 2003.

• Molecular Structure Determination : Tranfić et al. (2011) conducted a study on pyridine derivatives, determining their structure through X-ray diffraction and analyzing their structural features via spectroscopic methods. This research contributes to our understanding of molecular configurations and interactions, essential for the design of new molecules with specific properties Tranfić et al., 2011.

Biological Applications

• Antimitotic Agents : The work by Temple and Rener (1992) on the synthesis of chiral isomers of ethyl [5-amino-1,2-dihydro-3-(4-hydroxyphenyl)-2-methylpyrido[3,4-b]pyrazin-7-yl]carbamate, and their biological activities provides insight into the antimitotic properties of these compounds. Understanding the structure-activity relationships of such molecules can lead to the development of new therapeutic agents Temple & Rener, 1992.

• Alpha1-adrenoceptor Antagonists : Research by Betti et al. (2002) on the design, synthesis, and biological evaluation of new imidazo-, benzimidazo-, and indoloarylpiperazine derivatives, including pyridazin-3(2H)-one moieties, reveals their potential as alpha1-adrenoceptor antagonists. These findings contribute to the development of drugs targeting alpha1-adrenoceptors, with implications for treating conditions such as hypertension and benign prostatic hyperplasia Betti et al., 2002.